2-Oxazol-5-yl-benzenesulfonamide

• IUPAC Name: 2-(1,3-oxazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C9H8N2O3S/c10-15(12,13)9-4-2-1-3-7(9)8-5-11-6-14-8/h1-6H,(H2,10,12,13)
• InChI Key: QVFXEFVQNJHUSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN=CO2)S(=O)(=O)N
• Molecular Formula: C9H8N2O3S
• DSSTOX Substance ID: DTXSID001302936
• Molecular Weight: 224.24 g/mol
• CAS No.: 87489-00-7

Description

2-Oxazol-5-yl-benzenesulfonamide is a chemical compound with the molecular formula C9H8N2O3S. It belongs to the class of organic compounds known as benzenesulfonamides.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring attached to a sulfonamide group and an oxazole ring. The oxazole ring is a five-membered ring containing two heteroatoms, one nitrogen and one oxygen.

Mechanism of Action

The mechanism of action of 2-Oxazol-5-yl-benzenesulfonamide is not fully understood. It is believed that this compound acts by inhibiting the growth of bacteria and fungi by interfering with their metabolism. It is also thought to act by inhibiting the activity of enzymes involved in the synthesis of nucleic acids and proteins.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on the biochemical and physiological processes of organisms. It has been found to inhibit the growth of bacteria and fungi, as well as to interfere with the activity of enzymes involved in the synthesis of nucleic acids and proteins. This compound has also been found to inhibit the activity of certain enzymes involved in the metabolism of carbohydrates and lipids.

Advantages and Limitations for Lab Experiments

The main advantage of 2-Oxazol-5-yl-benzenesulfonamide is its low cost and availability. It is also relatively easy to synthesize and can be used in a variety of laboratory experiments. The main limitation of this compound is that its mechanism of action is not fully understood. In addition, it is not very stable and can easily decompose when exposed to heat or light.

Future Directions

The potential medical applications of 2-Oxazol-5-yl-benzenesulfonamide are still being explored. Further research is needed to better understand its mechanism of action and to identify new therapeutic uses. In addition, further research is needed to develop more efficient and cost-effective synthesis methods for this compound. Finally, research is needed to explore the potential applications of this compound in the fields of biotechnology and nanotechnology.

Scientific Research Applications

2-Oxazol-5-yl-benzenesulfonamide has been studied extensively for its various applications in the field of chemistry. It has been used as a starting material for the synthesis of various organic compounds, such as amino acids, peptides, and nucleotides. It has also been used as a catalyst in organic reactions, such as the synthesis of polymers and the preparation of cyclic compounds. This compound has also been studied for its potential medical applications, such as its ability to inhibit the growth of certain bacteria and fungi.

Biochemical Analysis

Biochemical Properties

2-Oxazol-5-yl-benzenesulfonamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit certain bacterial enzymes, thereby exhibiting antibacterial properties . The compound’s interaction with enzymes such as dihydropteroate synthase prevents the incorporation of para-aminobenzoic acid into dihydrofolic acid, which is crucial for bacterial folic acid synthesis . This inhibition leads to the disruption of bacterial cell growth and replication.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by interfering with cell signaling pathways, gene expression, and cellular metabolism. In bacterial cells, the compound’s antibacterial activity results in the inhibition of cell wall synthesis and protein production This leads to cell death and the prevention of bacterial proliferation

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound acts as a competitive inhibitor of dihydropteroate synthase, an enzyme involved in folic acid synthesis in bacteria . By binding to the active site of the enzyme, it prevents the normal substrate from accessing the site, thereby inhibiting the enzyme’s activity. This inhibition leads to a decrease in folic acid production, which is essential for DNA synthesis and cell division in bacteria.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade under extreme pH or temperature conditions . Long-term studies have shown that the compound maintains its antibacterial activity over extended periods, although its efficacy may decrease slightly due to gradual degradation. In in vitro studies, the compound has demonstrated sustained inhibitory effects on bacterial growth over several days.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits bacterial growth without causing significant toxicity to the host organism . At higher doses, toxic effects such as liver and kidney damage have been observed. These adverse effects highlight the importance of determining the optimal dosage that maximizes therapeutic benefits while minimizing toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as dihydropteroate synthase, which plays a crucial role in the folic acid synthesis pathway in bacteria The compound’s inhibition of this enzyme disrupts the production of dihydrofolic acid, leading to a decrease in folic acid and subsequent inhibition of DNA synthesis

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can diffuse across cell membranes due to its relatively small size and lipophilic nature . It may also interact with specific transporters or binding proteins that facilitate its uptake and distribution within cells. Once inside the cell, the compound can accumulate in specific compartments, such as the cytoplasm or nucleus, where it exerts its biological effects.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound has been observed to localize primarily in the cytoplasm of bacterial cells, where it interacts with dihydropteroate synthase . In mammalian cells, the compound may also localize to the nucleus, where it could potentially affect gene expression and other nuclear processes. The presence of specific targeting signals or post-translational modifications may influence the compound’s localization to particular subcellular compartments.